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Compound of Interest

Compound Name: NPS ALX Compound 4a

Cat. No.: B8085309

Technical Support Center: NPS ALX Compound
da

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in refining their
experimental design for NPS ALX Compound 4a research.

Frequently Asked Questions (FAQSs)

Q1: What is NPS ALX Compound 4a and what is its primary mechanism of action?

Al: NPS ALX Compound 4a is a potent and selective antagonist of the 5-hydroxytryptamine-6
(5-HT6) receptor.[1][2][3] Its primary mechanism of action is to bind to the 5-HT6 receptor and
block the binding of the endogenous ligand, serotonin. This inhibition modulates downstream
signaling pathways.[1]

Q2: What are the key in vitro parameters for NPS ALX Compound 4a?

A2: The key in vitro parameters for NPS ALX Compound 4a are its half-maximal inhibitory
concentration (IC50) and its binding affinity (Ki). These values indicate the potency of the
compound as a 5-HT6 receptor antagonist.

Q3: In what solvent should | dissolve NPS ALX Compound 4a?
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A3: NPS ALX Compound 4a is soluble in DMSO, with a solubility of up to 100 mM.[4] For cell-
based assays, it is recommended to prepare a concentrated stock solution in DMSO and then
dilute it to the final working concentration in the appropriate cell culture medium.

Q4: How should | store NPS ALX Compound 4a?

A4: For long-term storage, it is recommended to store the solid compound at -20°C for up to
three years. Stock solutions in DMSO can be stored at -80°C for up to one year. To avoid
repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Data Presentation
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Parameter Value Reference
IC50 7.2 nM
Ki 0.2 nM

Chemical Properties of NPS ALX Compound 4a
Dihydrochloride

Property Value Reference
Molecular Weight 504.47

Molecular Formula C25H25N302S.2HCI

Purity >99%

Signaling Pathways

The 5-HT6 receptor, a G-protein coupled receptor (GPCR), primarily signals through the Gs
alpha subunit, leading to the activation of adenylyl cyclase and a subsequent increase in
intracellular cyclic AMP (cCAMP). However, it can also engage in non-canonical signaling
through other pathways, such as the Extracellular signal-regulated kinase (ERK) and Protein
Kinase B (Akt) pathways. NPS ALX Compound 4a, as an antagonist, blocks these
downstream effects by preventing serotonin from binding to the receptor.
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Seed HEK293-5HT6R cells
in 384-well plate
( Culture overnight )
Pre-incubate with
NPS ALX Cmpd 4a dilutions
(Add Serotonin (EC80))

( Incubate at 37°C )

Lyse cells
( Measure cAMP levels )

Data Analysis (IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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